Cas no 1393563-12-6 (3,5-dibromo-2-methoxy-pyridin-4-amine)

• Product Name: 3,5-dibromo-2-methoxy-pyridin-4-amine
• CAS No: 1393563-12-6
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• MDL: MFCD22200953
• CID: 1268063
• PubChem ID: 72214452
• Update Time: 2025-06-14

3,5-dibromo-2-methoxy-pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-methoxypyridin-4-amine
• 3,5-dibromo-2-methoxy-pyridin-4-amine
• SCHEMBL14853026
• AM86578
• DA-24646
• AB76731
• 4-Amino-3,5-dibromo-2-methoxypyridine
• starbld0017422
• MFCD22200953
• AS-78366
• N10073
• 1393563-12-6
• SY322979
• CS-0315166

• MDL： MFCD22200953
• Inchi： 1S/C6H6Br2N2O/c1-11-6-4(8)5(9)3(7)2-10-6/h2H,1H3,(H2,9,10)
• InChI Key： VATSPPDLTHUICV-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1N)Br)OC

Computed Properties

• Exact Mass: 281.88264g/mol
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Melting Point: 93 °C
• Boiling Point: 235.7±20.0 °C at 760 mmHg
• Flash Point: 96.4±21.8 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

3,5-dibromo-2-methoxy-pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-dibromo-2-methoxy-pyridin-4-amine

Recent Advances in the Study of 3,5-Dibromo-2-methoxy-pyridin-4-amine (CAS: 1393563-12-6) and Its Applications in Chemical Biology and Medicine

The compound 3,5-dibromo-2-methoxy-pyridin-4-amine (CAS: 1393563-12-6) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic amine derivative has attracted significant attention due to its unique structural features that make it an attractive building block for drug discovery and biological probe development. Recent studies have demonstrated its potential as a key intermediate in the synthesis of various bioactive molecules targeting protein kinases, epigenetic modifiers, and other therapeutically relevant targets.

Structural analysis reveals that the presence of two bromine atoms at the 3- and 5-positions of the pyridine ring, combined with the electron-donating methoxy group at position 2 and the nucleophilic amine at position 4, creates a versatile platform for further chemical modifications. Recent synthetic methodologies have focused on optimizing the preparation of this compound to achieve higher yields and purity, which is crucial for its application in pharmaceutical development. The compound's stability under various reaction conditions has been systematically investigated, providing valuable insights for its use in multi-step synthetic routes.

In medicinal chemistry applications, 3,5-dibromo-2-methoxy-pyridin-4-amine has shown particular promise as a precursor for the development of kinase inhibitors. Several research groups have reported its incorporation into molecules targeting JAK, BTK, and other tyrosine kinases involved in inflammatory and oncological pathways. The bromine substituents serve as excellent handles for further functionalization through cross-coupling reactions, enabling rapid diversification of the core structure. Recent structure-activity relationship (SAR) studies have demonstrated that modifications at these positions can significantly influence both potency and selectivity of the resulting inhibitors.

From a chemical biology perspective, this compound has been utilized in the development of activity-based probes for studying enzyme function. The amine group provides a convenient attachment point for reporter tags such as fluorophores or biotin, while the bromine atoms allow for selective modification of the probe's recognition elements. Recent work has demonstrated its application in profiling the activity of various methyltransferases and acetyltransferases, providing new tools for epigenetic research.

The safety profile and physicochemical properties of 3,5-dibromo-2-methoxy-pyridin-4-amine have been extensively characterized in recent preclinical studies. These investigations have confirmed its favorable drug-like properties, including acceptable solubility and metabolic stability, making it a valuable starting point for lead optimization programs. Computational modeling studies have further elucidated its potential binding modes with various biological targets, guiding rational drug design efforts.

Looking forward, the unique combination of synthetic accessibility and biological relevance positions 3,5-dibromo-2-methoxy-pyridin-4-amine as a compound of continuing interest in chemical biology and medicinal chemistry research. Ongoing studies are exploring its application in targeted protein degradation strategies and as a component of covalent inhibitors. The compound's versatility suggests it will remain an important tool for drug discovery in the coming years, particularly in areas requiring selective modulation of protein-protein interactions.